Cas no 28379-51-3 (14a-Morphinan-3,6b-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI))

• Product Name: 14a-Morphinan-3,6b-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI)
• CAS No: 28379-51-3
• MF: C₁₇H₂₀ClNO₃
• MW: 321.798604011536
• CID: 277140
• PubChem ID: 5493068
• Update Time: 2025-04-19

14a-Morphinan-3,6b-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI) Chemical and Physical Properties

Names and Identifiers

• 14a-Morphinan-3,6b-diol, 7,8-didehydro-4,5a-epoxy-17-methyl-, hydrochloride(8CI)
• trans-Morphine hydrochloride
• (4R,4aS,7R,7aR,12bS)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol,hydrochloride
• DTXSID20182610
• 14-alpha-Morphinan-3,6-beta-diol, 7,8-didehydro-4,5-alpha-epoxy-17-methyl-, hydrochloride
• 28379-51-3
• trans-Isomorphine hydrochloride

• Inchi： 1S/C17H19NO3.ClH/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;/h2-5,10-11,13,16,19-20H,6-8H2,1H3;1H/t10-,11-,13-,16+,17+;/m1./s1
• InChI Key： XCKKIKBIPZJUET-SHFALZIZSA-N
• SMILES： Cl.O1C2=C(C=CC3C[C@@H]4[C@H]5C=C[C@H]([C@H]1[C@@]5(C=32)CCN4C)O)O

Computed Properties

• Exact Mass: 321.1133
• Monoisotopic Mass: 321.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Boiling Point: 476.2°Cat760mmHg
• Flash Point: 241.8°C
• PSA: 52.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans